N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(2-fluorophenyl)-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C14H12F2N2S/c15-11-7-5-10(6-8-11)9-17-14(19)18-13-4-2-1-3-12(13)16/h1-8H,9H2,(H2,17,18,19)
• InChI Key: WUYVEPLOPIOWLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NCC2=CC=C(C=C2)F)F
• Molecular Formula: C14H12F2N2S
• Molecular Weight: 278.32 g/mol
• Solubility: >41.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. This compound is a thiourea derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea is not fully understood. However, studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It can also inhibit the expression of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea has been shown to have several biochemical and physiological effects. Studies have shown that it can inhibit the activity of certain enzymes such as topoisomerase II and DNA polymerase, which are involved in DNA replication and repair. It can also induce oxidative stress and DNA damage in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea has several advantages and limitations for lab experiments. One of the advantages is that it can be easily synthesized using various methods. It is also relatively stable and can be stored for long periods without degradation. However, one of the limitations is that it has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea. One of the directions is to study its potential as a therapeutic agent for the treatment of cancer. Further research is needed to understand its mechanism of action and to optimize its efficacy and safety. Another direction is to study its potential applications in other fields such as materials science and catalysis.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea is a complex process that requires expertise in organic chemistry. One of the commonly used methods for synthesizing this compound is through the reaction of 4-fluorobenzylamine and 2-fluorophenyl isothiocyanate. The reaction is carried out in a solvent such as ethanol or acetonitrile, and the product is obtained through filtration and purification.

Scientific Research Applications

N-(4-fluorobenzyl)-N'-(2-fluorophenyl)thiourea has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has anti-tumor properties, and it can inhibit the growth of cancer cells in vitro and in vivo.